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Get Quote

For basic reference in your experiments, here are the core properties and handling guidelines for robinin.

Property Specification

CAS
Number

301-19-9 [1] [2]

Chemical
Formula

C₃₃H₄₀O₁₉ [2]

Molecular
Weight

740.7 g/mol [2]

Appearance Yellow powder [2]

Purity
(HPLC)

≥90.0% [1]

Storage
Temperature

-20°C [1] [2]

Solubility Soluble in hot water [2]

SMILES CC1C(C(C(C(O1)OCC2C(C(C(C(O2)OC3=C(OC4=CC(=CC(=C4C3=O)O)OC5C(C(C(C(O5)C)O)O)O)C6=CC=C(C=C6)O)O)O)O)O)O)O
[2]

Experimental Protocols & Applications

The following table summarizes key in vivo and in vitro models used in recent studies to investigate robinin's cardioprotective effects.

Study Focus Model System Robinin Treatment Key Outcomes

| Cardiac Oxidative Stress & Apoptosis [3] | • H9c2 cardiomyocytes • Male Sprague-Dawley rats | • In vitro: 50 µg/mL [3] • In vivo: 50 mg/kg body weight

[3] | ↓ ROS generation, ↓ apoptosis, modulated ER stress proteins (AKT/GSK3β pathway) [3] | | Myocardial Ischemia/Reperfusion Injury [4] | • Male

Sprague-Dawley rats with induced hypercholesterolemia | • In vivo: 50 mg/kg body weight for 2 weeks [4] | Reduced MI/RI injury via Akt/GSK3β/Fyn-

mediated Nrf2 activation [4] | | Anti-inflammatory Effects [2] | • ox-LDL induced human Peripheral Blood Mononuclear Cells (hPBMCs) | • In vitro: 6

µg/mL [2] | Inhibited TLR4-NF-κB signaling pathway, ↓ pro-inflammatory cytokines [2] |

Detailed Protocol: Investigating Robinin's Effect on ISO-Induced Myocardial Damage in Rats
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This methodology is adapted from a 2025 study published in Scientific Reports [3].

1. Animal Model and Grouping

Animals: Use male Sprague-Dawley rats (e.g., 6 weeks old, 150-180g).
Ethics: Obtain approval from the Institutional Animal Ethical Committee (IAEC).

Groups (n=6/group is typical):
Group I: Normal control (vehicle only).

Group II: ISO control (e.g., 100 µM for cells, specific mg/kg for rats via subcutaneous injection).
Group III: Robinin + ISO (e.g., pre-treatment with 50 mg/kg Robinin for a set period, followed by ISO).

Group IV: Metoprolol succinate (positive control) + ISO.

2. Induction of Injury and Dosing

ISO-Induced Injury: Administer isoproterenol (ISO) subcutaneously at 85 mg/kg body weight for two consecutive days to induce myocardial infarction.

Robinin Administration: Administer Robinin (e.g., 50 mg/kg body weight) orally via gavage for a predetermined period (e.g., 28 days). The ISO
injections are typically given on the final days of the Robinin treatment.

3. Sample Collection and Analysis

At the end of the experiment, collect blood and heart tissue samples.
Assessment Methods:

Histology: Analyze heart tissue sections stained with Hematoxylin and Eosin (H&E) for morphological changes.
Oxidant/Antioxidant Status: Measure levels of reactive oxygen species (ROS), lipid peroxidation (MDA), and antioxidant enzymes (SOD,

catalase, GSH) in heart tissue.
Cardiac Markers: Analyze serum levels of lactate dehydrogenase (LDH) and creatine phosphokinase (CPK).

Molecular Analysis: Use Western blotting to analyze protein expression related to apoptosis (Bax, Bcl-2) and key pathways (AKT, GSK3β).

Precision and Accuracy in Robinin Analysis

For quantitative analysis, particularly in cell uptake studies, understanding the precision and accuracy of the method is crucial. The following data is based on

a validated LC-MS/MS protocol for simultaneously quantifying robinin and its aglycone, kaempferol, in human breast cancer MCF-7 cell lysates [2].

Parameter Value for Robinin

Limit of Detection (LOD) 0.1 ng/mL [2]

Linear Range 1 to 250 ng/mL [2]

Linearity (r) >0.999 [2]

Intra-day Precision (CV) <10% [2]

Inter-day Precision (CV) <10% [2]

Intra-day Accuracy Within 11% [2]

Inter-day Accuracy Within 11% [2]

Key Concepts [5]:

Accuracy: How close your measured value (e.g., robinin concentration in an unknown sample) is to the true value. It is assessed by measuring the

percent deviation from the known value.
Precision: How close repeated measurements are to each other. It is reported as the coefficient of variation (CV %). A CV < 10% is generally

considered acceptable for bioanalytical methods.
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Robinin Cardioprotective Mechanism

The diagram below illustrates the key signaling pathway through which robinin exerts its cardioprotective effects, as identified in recent research.
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Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing a robinin stock solution? Robinin is soluble in hot water [2]. For a stock solution, warm the solvent

to 37°C and use brief sonication to dissolve the compound completely. Aliquots can be stored below -20°C for several months, but preparing fresh solutions is

recommended for critical experiments [2].

Q2: How does the purity of robinin (≥90%) impact my experimental results? The ~10% of impurities could include related flavonoids, sugars, or

moisture. It is crucial to:

Use the same supplier and batch for a single study to maintain consistency.

Account for the actual weighed mass when calculating molar concentrations.
Consider running analytical HPLC to characterize the impurity profile for highly sensitive mechanistic studies.

Q3: My cell viability assay shows unexpected results with robinin treatment. What should I check?

Dose Verification: Ensure your working concentration is correct by serial dilution from a freshly prepared or properly thawed stock solution.
Solvent Control: Always include a vehicle control group (e.g., the same concentration of DMSO or water) to rule out solvent toxicity.
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Cell Health: Confirm that your cardiomyocytes (e.g., H9c2) are properly differentiated and have healthy morphology before starting the experiment [3].

Assay Interference: Check the literature to see if robinin auto-fluoresces or interacts with the assay reagents (like MTT).

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Robinin Chemical and Handling Data]. Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b541733#robinin-precision-and-accuracy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific

experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a

compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds,
Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 4 Tech Support

https://www.nature.com/articles/s41598-025-20063-0
https://www.smolecule.com/products/s541733?utm_src=pdf-body
https://www.smolecule.com/products/s541733?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/TH/en/product/sigma/53609
https://www.biocrick.com/Robinin-BCN5208.html
https://www.nature.com/articles/s41598-025-20063-0
https://pmc.ncbi.nlm.nih.gov/articles/PMC12417273/
https://asana.com/resources/accuracy-vs-precision
https://www.smolecule.com/products/b541733#robinin-precision-and-accuracy
https://www.smolecule.com/products/b541733#robinin-precision-and-accuracy
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s541733?utm_src=pdf-bulk
https://www.smolecule.com/products/s541733?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

